Cas no 61549-07-3 (Heptanoic acid, 7,7'-sulfinylbis-, didodecyl ester)

Heptanoic acid, 7,7'-sulfinylbis-, didodecyl ester structure
61549-07-3 structure
Product Name:Heptanoic acid, 7,7'-sulfinylbis-, didodecyl ester
CAS No:61549-07-3
MF:C38H74O5S
MW:643.056171894073
CID:475261
PubChem ID:71394712
Update Time:2025-04-19

Heptanoic acid, 7,7'-sulfinylbis-, didodecyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 7,7'-sulfinylbis-, didodecyl ester
    • dodecyl 7-(7-dodecoxy-7-oxoheptyl)sulfinylheptanoate
    • 61549-07-3
    • DTXSID40816384
    • Didodecyl 7,7'-sulfinyldiheptanoate
    • Inchi: 1S/C38H74O5S/c1-3-5-7-9-11-13-15-17-21-27-33-42-37(39)31-25-19-23-29-35-44(41)36-30-24-20-26-32-38(40)43-34-28-22-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
    • InChI Key: GZLKQAVZDTUGMI-UHFFFAOYSA-N
    • SMILES: S(CCCCCCC(=O)OCCCCCCCCCCCC)(CCCCCCC(=O)OCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 642.52602
  • Monoisotopic Mass: 642.52569663g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 38
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.3
  • Topological Polar Surface Area: 88.9Ų

Experimental Properties

  • PSA: 69.67
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